Cas no 1394768-25-2 ((2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride)

• Product Name: (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride
• CAS No: 1394768-25-2
• MF: C₅H₁₂ClF₂N
• MW: 159.60528755188
• CID: 4596873
• PubChem ID: 71756544
• Update Time: 2025-06-15

(2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,2-difluoroethyl)(propan-2-yl)amine hydrochloride
• N-(2,2-difluoroethyl)propan-2-amine;hydrochloride
• Z1442017493
• (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride

• Inchi： 1S/C5H11F2N.ClH/c1-4(2)8-3-5(6)7;/h4-5,8H,3H2,1-2H3;1H
• InChI Key： PDHJTSOBSNCANC-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 54.4
• Topological Polar Surface Area: 12

Experimental Properties

• Melting Point: NA

(2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride

Comprehensive Overview of (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride (CAS No. 1394768-25-2)

(2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride (CAS No. 1394768-25-2) is a fluorinated amine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its difluoroethyl and isopropylamine moieties, has garnered attention due to its unique physicochemical properties and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of novel bioactive molecules targeting neurological and metabolic disorders.

The structural features of (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride contribute to its stability and reactivity, making it a valuable intermediate in organic synthesis. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. Recent studies highlight its utility in the design of fluorinated pharmaceuticals, a growing trend driven by the demand for more effective and safer therapeutics. This aligns with current industry trends, where fluorine-containing compounds account for over 20% of FDA-approved drugs.

In agrochemical applications, (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride serves as a precursor for crop protection agents. Its fluorine-rich structure improves the bioavailability and environmental persistence of active ingredients, addressing challenges such as pest resistance and regulatory restrictions. With the global agrochemical market emphasizing sustainable solutions, this compound is poised to play a pivotal role in next-generation formulations.

From a synthetic perspective, the compound’s hydrochloride salt form ensures improved solubility and handling, facilitating its use in large-scale manufacturing. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity, meeting stringent quality standards for industrial and research applications. Its CAS No. 1394768-25-2 is frequently searched in chemical databases, reflecting its relevance in academic and commercial settings.

Emerging discussions in scientific forums often link (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride to green chemistry initiatives. Researchers are investigating solvent-free synthesis routes and catalytic methods to minimize waste, aligning with the principles of environmentally friendly production. Such innovations are critical as regulatory bodies worldwide tighten guidelines on chemical manufacturing processes.

In summary, (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride (CAS No. 1394768-25-2) represents a multifaceted compound with broad applicability. Its integration into drug development and agrochemical innovation underscores its importance in addressing contemporary scientific and industrial challenges. As interest in fluorinated compounds continues to rise, this molecule is expected to remain at the forefront of cutting-edge research.